Cas no 1396783-61-1 (1-(diphenylmethyl)-3-4-(pyrrolidin-1-yl)but-2-yn-1-ylurea)

• Product Name: 1-(diphenylmethyl)-3-4-(pyrrolidin-1-yl)but-2-yn-1-ylurea
• CAS No: 1396783-61-1
• MF: C₂₂H₂₅N₃O
• MW: 347.45340514183
• CID: 6163742
• PubChem ID: 71792600
• Update Time: 2025-07-15

1-(diphenylmethyl)-3-4-(pyrrolidin-1-yl)but-2-yn-1-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(diphenylmethyl)-3-4-(pyrrolidin-1-yl)but-2-yn-1-ylurea
• 1-benzhydryl-3-(4-(pyrrolidin-1-yl)but-2-yn-1-yl)urea
• AKOS024542693
• VU0539980-1
• 1-(diphenylmethyl)-3-[4-(pyrrolidin-1-yl)but-2-yn-1-yl]urea
• 1396783-61-1
• F6244-1503
• 1-benzhydryl-3-(4-pyrrolidin-1-ylbut-2-ynyl)urea

• Inchi： 1S/C22H25N3O/c26-22(23-15-7-8-16-25-17-9-10-18-25)24-21(19-11-3-1-4-12-19)20-13-5-2-6-14-20/h1-6,11-14,21H,9-10,15-18H2,(H2,23,24,26)
• InChI Key： SQIKEKQQNMPSSI-UHFFFAOYSA-N
• SMILES： O=C(NCC#CCN1CCCC1)NC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 347.199762429g/mol
• Monoisotopic Mass: 347.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 44.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-(diphenylmethyl)-3-4-(pyrrolidin-1-yl)but-2-yn-1-ylurea

Introduction to 1-(Diphenylmethyl)-3-4-(Pyrrolidin-1-yl)but-2-yn-1-ylurea (CAS No. 1396783-61-1)

1-(Diphenylmethyl)-3-4-(pyrrolidin-1-yl)but-2-yn-1-ylurea (CAS No. 1396783-61-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of ureas and is characterized by its diphenylmethyl and pyrrolidinyl substituents, which contribute to its distinct chemical and pharmacological properties.

The synthesis of 1-(diphenylmethyl)-3-4-(pyrrolidin-1-yl)but-2-yn-1-ylurea involves a series of well-defined chemical reactions, including the formation of the urea linkage and the introduction of the diphenylmethyl and pyrrolidinyl groups. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in various research applications.

In terms of its biological activity, 1-(diphenylmethyl)-3-4-(pyrrolidin-1-yl)but-2-yn-1-ylurea has been studied for its potential as a modulator of various biological targets. One of the key areas of interest is its interaction with G protein-coupled receptors (GPCRs), which are important therapeutic targets for a wide range of diseases, including cardiovascular disorders, neurological conditions, and metabolic syndromes. Studies have shown that this compound can selectively bind to specific GPCRs, modulating their activity in a manner that could be beneficial for therapeutic intervention.

Another area of research focuses on the potential of 1-(diphenylmethyl)-3-4-(pyrrolidin-1-yl)but-2-yn-1-ylurea as an anti-inflammatory agent. Inflammatory diseases, such as arthritis and inflammatory bowel disease, are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models, suggesting its potential as a novel therapeutic agent for inflammatory conditions.

The pharmacokinetic properties of 1-(diphenylmethyl)-3-4-(pyrrolidin-1-yl)but-2-yn-1-ylurea have also been investigated to understand its behavior in biological systems. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effectiveness as a drug candidate. The compound's high bioavailability and low toxicity profile make it an attractive candidate for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(diphenylmethyl)-3-4-(pyrrolidin-1-yl)but-2-y n - y l u r e a in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and shows promising therapeutic effects in patients with inflammatory diseases. These findings have paved the way for more advanced clinical trials to further assess its potential as a new treatment option.

In addition to its therapeutic applications, 1-(diphenylmethyl)-3 - 4 - ( p y r r o l i d i n - 1 - y l ) b u t - 2 - y n - 1 - y l u r e a has also been explored for its use in diagnostic imaging. The unique structural features of this compound make it suitable for conjugation with imaging agents, allowing for non-invasive visualization of specific biological processes or disease markers. This could have significant implications for early diagnosis and monitoring of various diseases.

The future prospects for 1-(diphenylmethyl)-3 - 4 - ( p y r r o l i d i n - 1 - y l ) b u t - 2 - y n - 1 - y l u r e a are promising, with ongoing research aimed at optimizing its chemical structure to enhance its biological activity and reduce potential side effects. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are essential to ensure that this compound reaches its full potential as a valuable tool in both research and clinical settings.

In conclusion, 1-(diphenylmethyl)-3 - 4 - ( p y r r o l i d i n - 1 - y l ) b u t - 2 - y n - 1 - y l u r e a (CAS No. 1396783-61-1) represents an exciting advancement in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of new therapeutic agents and diagnostic tools. Continued research will undoubtedly uncover more about its potential applications and contribute to advancements in healthcare.